Cas no 2228776-39-2 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• CAS No: 2228776-39-2
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5960189
• PubChem ID: 165612306
• Update Time: 2025-06-09

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol
• 1-[(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methyl]cyclopropan-1-ol
• 2228776-39-2
• EN300-1731365

• Inchi： 1S/C12H20N2O/c1-11(2,3)10-9(8-14(4)13-10)7-12(15)5-6-12/h8,15H,5-7H2,1-4H3
• InChI Key： ASVHTJQTFKCVHP-UHFFFAOYSA-N
• SMILES： OC1(CC2=CN(C)N=C2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol (CAS No. 2228776-39-2)

The compound 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol (CAS No. 2228776-39-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This pyrazole derivative combines a tert-butyl group and a cyclopropanol moiety, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular formula and precise structure have been well-characterized, ensuring its utility in synthetic and applied chemistry.

One of the key reasons for the growing interest in 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol is its potential role in the development of novel pharmaceutical intermediates. Researchers are exploring its use in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory conditions. The presence of the cyclopropanol group is particularly noteworthy, as this structural motif is often associated with enhanced metabolic stability and bioavailability in drug candidates.

In the agrochemical sector, pyrazole-based compounds like CAS No. 2228776-39-2 are being investigated for their potential as pesticide alternatives or plant growth regulators. The tert-butyl substituent in this molecule may contribute to improved lipophilicity, which could enhance its efficacy in agricultural formulations. Recent studies have also hinted at its possible role in sustainable farming practices, aligning with the global push for eco-friendly agrochemicals.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol typically involves multi-step organic reactions, including cyclopropanation and pyrazole ring formation. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods are being explored to improve the yield and enantioselectivity of this compound. These innovations are particularly relevant given the current focus on green chemistry principles and atom economy in synthetic organic chemistry.

From a commercial perspective, the demand for CAS No. 2228776-39-2 has been steadily increasing, driven by its potential applications in high-value chemical products. Manufacturers and suppliers are paying close attention to this compound, with many offering it as a research-grade chemical for academic and industrial laboratories. The compound's stability under standard storage conditions makes it particularly attractive for long-term research projects and scale-up studies.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular properties of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol. Density functional theory (DFT) calculations have provided insights into its electronic structure, conformational preferences, and potential intermolecular interactions. These computational studies are particularly valuable for predicting the compound's behavior in various biological systems and material applications.

Quality control and analytical characterization of CAS No. 2228776-39-2 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research and development purposes. The availability of detailed spectroscopic data for this compound has facilitated its adoption in various scientific studies.

Looking ahead, the future prospects for 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)methylcyclopropan-1-ol appear promising. Ongoing research is exploring its potential in catalysis, functional materials, and specialty chemicals. The compound's unique combination of structural features makes it a versatile building block for designing new molecules with tailored properties. As synthetic methodologies continue to advance, we can expect to see expanded applications for this interesting heterocyclic compound in both academic and industrial settings.